Karbutilate

Karbutilate (CAS 4849-32-5) is a broad-spectrum, soil-active herbicide featuring a structural framework that combines a tert-butylcarbamate with a 3,3-dimethylurea group. Primarily utilized for the non-selective control of deep-rooted perennial weeds, woody brush, and vines, it acts as a potent photosynthesis inhibitor [1]. In procurement and material selection, Karbutilate is highly valued as an analytical reference standard for environmental monitoring and as an active ingredient in specialized granular formulations. It offers a precise water solubility profile (94.4 mg/L) and predictable soil mobility, making it a targeted choice for woody plant management where the extreme, multi-year persistence characteristic of alternative brush-control agents is undesirable [2].

Substituting Karbutilate with closely related urea or carbamate herbicides, such as tebuthiuron, picloram, or bromacil, frequently compromises both application-specific efficacy and environmental compliance. While tebuthiuron is a common benchmark for brush control, it exhibits extreme soil persistence—remaining active in runoff for over 72 months—and lacks efficacy against specific resilient species like velvet mesquite [1]. Furthermore, substituting Karbutilate in analytical testing or environmental fate modeling invalidates Relative Mobility Factor (RMF) calculations and LC-MS/MS recovery data. Its specific structural combination dictates a Class IV leaching profile that cannot be accurately simulated by generic in-class analogs, making exact-match procurement essential for regulatory and agricultural testing [2].

Efficacy Against Velvet Mesquite

In comparative field trials evaluating soil-applied herbicides for woody plant control, Karbutilate demonstrated distinct efficacy against highly resistant species. While catclaw acacia was susceptible to multiple agents, velvet mesquite exhibited high resistance to broadcast applications of picloram and bromacil. In contrast, Karbutilate was the only tested herbicide that provided significant, quantifiable control and mortality of velvet mesquite [1].

Justifies the procurement of Karbutilate for specialized formulations targeting highly resistant arid-land brush where standard phenoxy or uracil herbicides are ineffective.

Soil Mobility and Leaching Profile

Environmental fate modeling relies heavily on the Relative Mobility Factor (RMF) to predict groundwater contamination risks. According to OECD guidelines for the testing of chemicals, Karbutilate exhibits an RMF of 1.98, classifying it as 'Class IV - fairly mobile.' This provides a stark contrast to other carbamate and organophosphate benchmarks, such as carbofuran (RMF 3.00), dioxacarb (RMF 4.33, Class V - mobile), and monocrotophos (RMF >5.0, Class VI - very mobile) [1].

Critical for environmental modelers and formulators who must select an active ingredient that penetrates the root zone without rapidly leaching into deep groundwater.

Environmental Persistence vs. Tebuthiuron

When selecting a soil-active brush control agent, balancing long-term efficacy with environmental recovery is paramount. Streamflow residue studies in southwestern rangelands measured the runoff duration of various herbicides. While tebuthiuron is heavily utilized as an in-class substitute, it is exceptionally persistent, with residues detectable in streamflow for 72+ months. Karbutilate provides a more moderate persistence profile, avoiding the extreme multi-year ecological lock-in associated with tebuthiuron [1].

Enables buyers to procure a highly effective brush-control agent that allows for faster subsequent land-use recovery compared to ultra-persistent alternatives.

LC-MS/MS Analytical Recoverability

For environmental and food safety monitoring, the procurement of high-purity Karbutilate reference standards is essential for accurate mass spectrometry calibration. In standardized LC-MS/MS protocols utilizing electrospray ionization (ESI+), Karbutilate yields a distinct protonated precursor ion[M+H]+ at m/z 280.1656. This specific exact mass and its associated Multiple Reaction Monitoring (MRM) transitions allow it to be definitively distinguished from co-extracted carbamates or ureas in complex matrices, ensuring high analytical repeatability [1].

Essential for analytical laboratories procuring reference materials to ensure regulatory compliance and accurate quantification in multi-residue pesticide screening.

Arid-Land Brush Control Formulations

Due to its documented ability to achieve significant control of highly resistant species like velvet mesquite—where picloram and bromacil fail—Karbutilate is a highly effective active ingredient for specialized granular herbicides targeting resilient woody brush in semiarid rangelands [1].

Environmental Fate and Soil Mobility Modeling

With a well-characterized Relative Mobility Factor (RMF) of 1.98 (Class IV), Karbutilate is a critical reference compound for researchers conducting OECD-compliant soil leaching studies. It serves as a benchmark for 'fairly mobile' behavior when comparing the groundwater contamination risks of new agrochemicals[2].

Multi-Residue Analytical Testing and Calibration

Given its specific LC-MS/MS MRM transitions and exact mass (m/z 280.1656), technical-grade Karbutilate and high-purity analytical standards are essential for food safety and environmental laboratories calibrating mass spectrometers for comprehensive pesticide screening[3].